Cas no 1550686-89-9 (2-(fluoromethyl)-3-methylbutanoic acid)

• Product Name: 2-(fluoromethyl)-3-methylbutanoic acid
• CAS No: 1550686-89-9
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 6481438
• PubChem ID: 83815063
• Update Time: 2024-01-12

2-(fluoromethyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(fluoromethyl)-3-methylbutanoic acid
• EN300-1846804
• SCHEMBL14803647
• 1550686-89-9

• Inchi： 1S/C6H11FO2/c1-4(2)5(3-7)6(8)9/h4-5H,3H2,1-2H3,(H,8,9)
• InChI Key： MJNUHBYSKOVPOU-UHFFFAOYSA-N
• SMILES： FCC(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 134.07430775g/mol
• Monoisotopic Mass: 134.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids